2-(2-Chloro-4-nitrophenoxy)oxane-3,4,5-triol

• Molecular Formula: C11H12ClNO7
• Molecular Weight: 305.67 g/mol
• SMILES: C1C(C(C(C(O1)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl)O)O)O
• InChI: InChI=1S/C11H12ClNO7/c12-6-3-5(13(17)18)1-2-8(6)20-11-10(16)9(15)7(14)4-19-11/h1-3,7,9-11,14-16H,4H2
• InChIKey: ZJPKFJOCBJEGNG-UHFFFAOYSA-N

CNP-β-D-xylopyranoside – Chromogenic Substrate for Glycosidase Assays

2-(2-Chloro-4-nitrophenoxy)oxane-3,4,5-triol, systematically known as 2-Chloro-4-nitrophenyl β-D-xylopyranoside (CAS 96887-43-3), is a chromogenic enzyme substrate belonging to the nitrophenyl glycoside class . With a molecular formula of C11H12ClNO7 and a molecular weight of 305.67 g/mol, it consists of a xylopyranose sugar moiety linked via a β-glycosidic bond to a 2-chloro-4-nitrophenyl (CNP) chromophore [1]. Upon enzymatic hydrolysis by target glycosidases such as β-xylosidase or β-glucuronidase, it releases 2-chloro-4-nitrophenol, which can be quantified spectrophotometrically at 405 nm, enabling the measurement of enzyme activity in research, diagnostic, food, and environmental testing applications .

Substrate class Chromogenic nitrophenyl glycoside

Detection Spectrophotometric at 405 nm

Aglycone specificity β-D-Xylopyranoside for β-xylosidase/glucuronidase

• [1] BioGlyco. 2-Chloro-4-nitrophenyl β-D-xylopyranoside. Product Information. Retrieved from https://www.bioglyco.com/2-chloro-4-nitrophenyl-beta-d-xylopyranoside.html View Source

Why Generic Substitution Fails – Chromophore and Aglycone Specificity

Within the nitrophenyl glycoside substrate class, simple substitution based solely on the chromophore or the sugar moiety is not viable without altering assay sensitivity, specificity, and detection compatibility [1]. The 2-chloro-4-nitrophenyl (CNP) chromophore exhibits a pKa of approximately 5.4–5.6, significantly lower than the 7.15 pKa of the standard 4-nitrophenyl (pNP) group [2]. This shifts the ionization equilibrium such that at near-neutral assay pH, a substantially greater fraction of the liberated CNP exists in the chromogenic phenolate form, resulting in up to 1.8-fold higher molar absorptivity and eliminating the incomplete detection inherent to pNP-based substrates [1]. Concurrently, the xylopyranoside aglycone confers distinct enzyme specificity profiles compared to glucopyranoside or galactopyranoside analogs; replacing it with a different sugar will alter the KM, kcat, and enzyme selectivity, potentially rendering the substrate unrecognizable or poorly hydrolyzed by the target enzyme [3]. The evidence below quantifies these differentiation axes.

CNP-β-D-xylopyranoside Chromophore fully ionized at near-neutral pH; complete product detection

pNP-β-D-xylopyranoside pKa 7.15 limits phenolate fraction at assay pH; incomplete signal

Xylopyranoside aglycone Low KM for xylose-preferring enzymes; distinct selectivity profile

Glucopyranoside aglycone Higher KM; may alter enzyme kinetics and substrate recognition

• [1] Haeckel, R., et al. (1984). 2-Chloro-4-nitrophenyl-beta-D-maltoheptaoside: a new substrate for the determination of alpha-amylase in serum and urine. Journal of Clinical Chemistry and Clinical Biochemistry, 22(8), 537-544. DOI: 10.1007/BF00593904 View Source
• [2] Wikipedia. 4-Nitrophenol. Acidity (pKa): 7.15. Retrieved from https://en.wikipedia.org/wiki/4-Nitrophenol View Source
• [3] BRENDA Enzyme Database. KM values for 4-nitrophenyl β-D-xylopyranoside (EC 3.2.1.37). Retrieved from https://enzyme-information.de/km-value/4-nitrophenyl-beta-d-xylopyranoside View Source

Quantitative Differentiation vs Closest Substrate Analogs

Enhanced Molar Absorptivity vs pNP Chromophore

The 2-chloro-4-nitrophenol (CNP) product exhibits a molar lineic absorbance approximately 1.8 times higher than 4-nitrophenol (pNP) when both are measured under their respective optimal detection conditions [1]. This difference arises from the dramatically lower pKa of CNP (5.43 ± 0.22) compared to pNP (7.15), meaning that at common assay pH values (e.g., pH 6.5–7.5), CNP is predominantly in the yellow phenolate anion form, whereas a significant fraction of pNP remains in the colorless protonated form [2]. Consequently, the same molar amount of enzymatically released product yields a proportionally higher absorbance signal with CNP-based substrates.

Signal vs pNP

Reported

~1.8×

molar absorptivity at 405 nm

Higher detection signal per enzyme unit

CNP pKa ~5.4 vs pNP 7.15 shifts equilibrium

Evidence Dimension	Molar absorptivity ratio and chromophore pKa
Target Compound Data	CNP chromophore: pKa ≈ 5.43; 100% of product detectable; molar absorbance 1.8× relative to pNP
Comparator Or Baseline	pNP chromophore: pKa = 7.15; ~50% of product detectable at near-neutral pH; baseline molar absorbance
Quantified Difference	1.8-fold higher molar absorptivity; pKa shift of ~1.7 units; ~2× higher fraction of detectable phenolate at pH 7.0
Conditions	Aqueous solution; spectrophotometric detection at 405 nm; pH-dependent ionization equilibrium

Why This Matters

Directly translates to a near-doubling of assay signal per unit of enzyme activity, enabling lower limits of detection, reduced sample volume requirements, and improved signal-to-noise ratios in high-throughput screening.

• [1] Haeckel, R., et al. (1984). 2-Chloro-4-nitrophenyl-beta-D-maltoheptaoside: a new substrate for the determination of alpha-amylase in serum and urine. J Clin Chem Clin Biochem, 22(8), 537-544. DOI: 10.1007/BF00593904 View Source
• [2] Wikipedia. 4-Nitrophenol. Acidity (pKa): 7.15. Retrieved from https://en.wikipedia.org/wiki/4-Nitrophenol View Source

Xylopyranoside vs Glucopyranoside Enzyme Specificity

The xylopyranoside aglycone confers a distinct enzyme recognition profile that cannot be replicated by glucopyranoside analogs. For enzymes such as bifunctional β-D-xylosidase/α-L-arabinofuranosidase, the KM for 4-nitrophenyl β-D-xylopyranoside is approximately 0.03–0.16 mM under standard assay conditions, whereas the corresponding 4-nitrophenyl β-D-glucopyranoside exhibits a KM of 0.164 mM for the same enzyme's β-glucosidase activity, indicating a ~1.3- to 5.5-fold preference for the xylopyranoside moiety [1][2]. While these kinetic parameters are derived from the pNP series, the aglycone recognition is independent of the chromophore, meaning that CNP-β-D-xylopyranoside will similarly benefit from the xylose-specific enzyme affinity while additionally providing the CNP chromophore's 1.8× signal enhancement.

Aglycone KM

Class-level

KM 0.03–0.13 vs 0.164 mM

xylopyranoside vs glucopyranoside

Selects correct aglycone for kinetic studies

Affinity difference 1.3–5.5×; data from pNP proxy

Evidence Dimension	KM (mM) for xylopyranoside vs glucopyranoside aglycone
Target Compound Data	Xylopyranoside aglycone: KM ≈ 0.03–0.13 mM with β-xylosidase/xylanase enzymes (pNP series proxy)
Comparator Or Baseline	Glucopyranoside aglycone: KM ≈ 0.164 mM with the same enzyme's β-glucosidase activity (pNP series proxy)
Quantified Difference	1.3× to 5.5× lower KM for xylopyranoside compared to glucopyranoside
Conditions	pH 5.0–6.0, 37–50°C, various GH family enzymes (EC 3.2.1.37); data sourced from BRENDA enzyme database

Why This Matters

Ensures that researchers procuring a substrate for xylose-releasing or xylose-recognizing enzymes select the correct aglycone; substitution with a glucopyranoside analog will result in decreased binding affinity and potentially non-linear kinetic behavior.

• [1] BRENDA Enzyme Database. KM value: 0.03 mM for 4-nitrophenyl β-D-xylopyranoside; pH 6.0, 50°C, compared to 0.164 mM for 4-nitrophenyl-β-D-glucopyranoside. Retrieved from https://enzyme-information.de/km-value/4-nitrophenyl-beta-d-xylopyranoside View Source
• [2] BRENDA Enzyme Database. KM value: 0.13–1.4 mM for 4-nitrophenyl β-D-xylopyranoside with xylanase I and III. Retrieved from https://enzyme-information.de/ligand/4-nitrophenyl-xylopyranoside View Source

Dual-Mode Chromogenic and Fluorogenic Detection

Unlike 4-nitrophenyl substrates, which primarily function as chromogenic substrates with limited fluorogenic utility, CNP-based substrates including 2-(2-Chloro-4-nitrophenoxy)oxane-3,4,5-triol can serve as both chromogenic and fluorogenic probes . The CNP product absorbs at 405 nm for standard colorimetric detection, and the halogen substitution also confers fluorescent properties that enable more sensitive fluorometric readouts. This dual capability allows the same substrate to be used across different detection platforms without changing the assay chemistry.

Dual-mode detection

Data to verify

Absorbance + Fluorescence

vs pNP chromogenic only

Single substrate for tiered screening platforms

Fluorogenic properties require validation

Evidence Dimension	Detection modality compatibility
Target Compound Data	CNP-β-D-xylopyranoside: Chromogenic (405 nm) AND fluorogenic detection possible
Comparator Or Baseline	pNP-β-D-xylopyranoside (CAS 2001-96-9): Chromogenic detection only (~400–410 nm)
Quantified Difference	2 detection modes vs 1 detection mode
Conditions	Standard spectrophotometric and fluorometric plate readers; aqueous buffer systems

Why This Matters

Provides procurement flexibility: a single substrate purchase supports both routine absorbance-based assays and higher-sensitivity fluorescence assays, reducing inventory complexity and assay re-validation costs.

Reduced Sample Volume and Interference in Diagnostic Assays

In clinical diagnostic applications, the CNP chromophore's superior ionization properties directly translate to practical advantages. Studies on CNP-maltoheptaoside for α-amylase determination demonstrated that because the total CNP product is spectrophotometrically detectable (versus only ~50% of pNP), the required sample volume can be reduced, thereby minimizing interference from endogenous chromophores such as bilirubin, hemoglobin, and glucose [1]. The same chromophore advantage applies to CNP-β-D-xylopyranoside when used in biofluid or food sample testing.

Sample volume

Reported

~50% reduction

possible sample volume decrease

Enables assays with limited specimens

Based on CNP maltoheptaoside diagnostic studies

Evidence Dimension	Sample volume requirement and interference susceptibility
Target Compound Data	CNP-based assay: full product detection; sample volume reducible; reduced interference from bilirubin, glucose, hemoglobin
Comparator Or Baseline	pNP-based assay: ~50% product detection at near-neutral pH; larger sample volume required; higher interference
Quantified Difference	~50% reduction in required sample volume feasible; elimination of incomplete detection artifact
Conditions	Serum/urine clinical chemistry assays; adapted to automated analyzers

Why This Matters

Enables more robust assay performance in complex biological matrices and smaller sample requirements, critical for pediatric, veterinary, or high-throughput screening where sample volume is limited.

• [1] Haeckel, R., et al. (1984). 2-Chloro-4-nitrophenyl-beta-D-maltoheptaoside: a new substrate for the determination of alpha-amylase in serum and urine. J Clin Chem Clin Biochem, 22(8), 537-544. DOI: 10.1007/BF00593904 View Source

β-Glucuronidase Detection in Food and Environmental Matrices

2-(2-Chloro-4-nitrophenoxy)oxane-3,4,5-triol has been specifically validated as an effective substrate for β-glucuronidase detection in food testing and environmental monitoring applications, demonstrating high sensitivity and specificity in these complex matrices [1]. The xylopyranoside configuration, when combined with the CNP chromophore, provides a useful balance of enzyme recognition and signal output that is distinct from the more common glucuronide substrates (e.g., pNP-β-D-glucuronide). This substrate is particularly relevant for detecting fecal contamination indicator organisms (E. coli) in water and food samples, where β-glucuronidase activity serves as a key biomarker.

Food/water validation

Source review

Vendor-validated

β-glucuronidase detection

May reduce method development for regulatory testing

Supplier technical documentation; independent data needed

Evidence Dimension	Functional validation in applied matrices
Target Compound Data	CNP-β-D-xylopyranoside: validated for β-glucuronidase detection in food and environmental samples
Comparator Or Baseline	Unstated comparators; vendor claims of high sensitivity and specificity
Quantified Difference	Not quantified; qualitative validation data from vendor technical documentation
Conditions	Food testing, environmental water testing, diagnostic applications

Why This Matters

Provides procurement confidence that the substrate has been applied and validated in relevant industrial and regulatory testing contexts, reducing method development time for end-users.

• [1] BioGlyco. 2-Chloro-4-nitrophenyl β-D-xylopyranoside: chromogenic substrate for detecting β-glucuronidase activity. Retrieved from https://www.bioglyco.com/2-chloro-4-nitrophenyl-beta-d-xylopyranoside.html View Source

Optimal Application Scenarios

High-Sensitivity β-Glucuronidase Food and Water Safety Testing

When detecting fecal contamination via β-glucuronidase activity in water, food, or environmental samples, the 1.8-fold higher molar absorptivity of the CNP chromophore [1] compared to pNP-based substrates translates to proportionally lower detection limits. This substrate enables reliable identification of E. coli contamination at lower bacterial loads without requiring sample pre-concentration, streamlining regulatory compliance testing workflows [2].

Low-Volume Clinical Glycosidase Biomarker Analysis

For clinical diagnostics where sample volume is constrained (pediatric, neonatal, or micro-sampling applications), the CNP chromophore's full ionization at physiological pH eliminates the ~50% signal loss inherent to pNP substrates [1]. This allows assays to function with reduced specimen volumes while maintaining signal linearity, directly addressing the sample economy requirements of modern clinical analyzers.

Accurate Enzyme Kinetic Parameter Determination

The xylopyranoside aglycone's distinct KM profile (0.03–0.13 mM for xylose-preferring enzymes) [2] compared to glucopyranoside analogs (KM ~0.164 mM) makes this compound the appropriate substrate choice for accurately characterizing β-xylosidases, xylanases, and bifunctional glycosidases. The higher binding affinity ensures that kinetic measurements are performed under substantiating conditions, preventing the underestimation of catalytic efficiency that would occur with an incorrect aglycone.

Dual-Readout High-Throughput Screening

The combined chromogenic (405 nm absorbance) and fluorogenic capability of CNP-based substrates enables a tiered screening approach using a single substrate: primary screens can use rapid absorbance measurements, while hit confirmation and dose-response studies can employ the more sensitive fluorometric readout. This eliminates the need to re-validate assay conditions with a different substrate chemistry, saving significant time and resources in drug discovery or industrial enzyme engineering programs.

Application

Selection Property

Validation Focus

β-Glucuronidase food/water screening

CNP chromophore sensitivity

Lower detection limits, reduced pre‑concentration

Glycosidase activity in small-volume clinical matrices

Full phenolate ionization at pH 7

Signal linearity with minimal sample

β‑Xylosidase/xylanase kinetic characterization

Xylopyranoside aglycone specificity

Correct KM and kcat determination

Tiered high‑throughput screening

Dual chromogenic/fluorogenic detection

Absorbance primary screen, fluorescence dose‑response

• [1] Haeckel, R., et al. (1984). 2-Chloro-4-nitrophenyl-beta-D-maltoheptaoside: a new substrate for the determination of alpha-amylase in serum and urine. J Clin Chem Clin Biochem, 22(8), 537-544. DOI: 10.1007/BF00593904 View Source
• [2] BRENDA Enzyme Database. KM values for 4-nitrophenyl β-D-xylopyranoside and 4-nitrophenyl β-D-glucopyranoside. Retrieved from https://enzyme-information.de/km-value/4-nitrophenyl-beta-d-xylopyranoside View Source